Cas no 887196-85-2 (N-(2,5-dimethylphenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide)

• Product Name: N-(2,5-dimethylphenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide
• CAS No: 887196-85-2
• MF: C₂₂H₂₉N₃O₃S
• MW: 415.548964262009
• CID: 5479168
• Update Time: 2025-06-09

N-(2,5-dimethylphenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,5-dimethylphenyl)methyl]-4-methyl-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide
• N-(2,5-dimethylphenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide

• Inchi： 1S/C22H29N3O3S/c1-17-6-9-21(10-7-17)29(27,28)25(16-20-15-18(2)5-8-19(20)3)22(26)24-13-11-23(4)12-14-24/h5-10,15H,11-14,16H2,1-4H3
• InChI Key： RTNRABGPOMQZCA-UHFFFAOYSA-N
• SMILES： N1(C(N(CC2=CC(C)=CC=C2C)S(C2=CC=C(C)C=C2)(=O)=O)=O)CCN(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2,5-dimethylphenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide

Research Briefing on N-(2,5-dimethylphenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide (CAS: 887196-85-2)

N-(2,5-dimethylphenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide (CAS: 887196-85-2) is a synthetic small molecule that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its piperazine-carboxamide core and aromatic substituents, has been investigated primarily for its pharmacological properties, including its role as a modulator of specific biological targets. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a promising candidate for further drug development.

The compound's structural features, including the presence of a benzenesulfonyl group and a dimethylphenyl moiety, contribute to its unique interactions with biological systems. Research has demonstrated that N-(2,5-dimethylphenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide exhibits selective binding affinity towards certain enzyme targets, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on protein kinases implicated in tumor progression, suggesting its potential as an anticancer agent.

Recent advancements in synthetic methodologies have enabled more efficient production of this compound, with improved yields and purity. A 2024 report in Organic Process Research & Development detailed a novel catalytic approach for the synthesis of N-(2,5-dimethylphenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide, emphasizing its scalability for industrial applications. These developments are critical for supporting preclinical and clinical studies, ensuring a consistent supply of high-quality material for further investigation.

In addition to its kinase inhibitory properties, emerging research has explored the compound's potential in neuropharmacology. A preclinical study published in ACS Chemical Neuroscience (2024) investigated its effects on neurotransmitter receptors, revealing modulatory activity that could be leveraged for treating neurological disorders. These findings underscore the versatility of N-(2,5-dimethylphenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide and its applicability across multiple therapeutic areas.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current efforts are focused on structural derivatization to enhance bioavailability and reduce off-target effects. Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of this molecule into clinical trials, with preliminary data suggesting a favorable therapeutic index.

In conclusion, N-(2,5-dimethylphenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide (CAS: 887196-85-2) represents a compelling case study in the intersection of chemical synthesis and biomedical research. Its multifaceted biological activities and recent synthetic advancements position it as a valuable scaffold for future drug discovery. Continued investigation into its mechanisms of action and therapeutic potential will be essential for realizing its full clinical promise.